Cas no 132712-53-9 (4,4-bis(4-fluorophenyl)butanoic acid)
132712-53-9 structure
Product Name:4,4-bis(4-fluorophenyl)butanoic acid
CAS No:132712-53-9
MF:C16H14F2O2
MW:276.277971744537
CID:899181
Update Time:2025-04-19
4,4-bis(4-fluorophenyl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4,4-bis(4-fluorophenyl)butanoic acid
- 4-(2-fluorophenyl)-4-(4-fluorophenyl)butanoic acid
- Benzenebutanoic acid, 2-fluoro-gamma-(4-fluorophenyl)-
- BFBA
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- Inchi: 1S/C16H14F2O2/c17-13-5-1-11(2-6-13)15(9-10-16(19)20)12-3-7-14(18)8-4-12/h1-8,15H,9-10H2,(H,19,20)
- InChI Key: CZNWJIAAVVXYFS-UHFFFAOYSA-N
- SMILES: C(O)(=O)CCC(C1=CC=C(F)C=C1)C1=CC=C(F)C=C1
Computed Properties
- Exact Mass: 276.09622
- Monoisotopic Mass: 276.096186
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3
Experimental Properties
- Density: 1.243
- Boiling Point: 375°C at 760 mmHg
- Flash Point: 180.6°C
- Refractive Index: 1.552
- PSA: 37.3
4,4-bis(4-fluorophenyl)butanoic acid Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
132712-53-9 (4,4-bis(4-fluorophenyl)butanoic acid) Related Products
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